1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-ethoxypropyl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-(3-ethoxypropyl)-6-(furan-2-yl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C21H26N4O5S/c1-3-29-9-5-8-22-21(26)16-12-17(18-6-4-10-30-18)23-20-19(16)14(2)24-25(20)15-7-11-31(27,28)13-15/h4,6,10,12,15H,3,5,7-9,11,13H2,1-2H3,(H,22,26)
• InChI Key: RGFQFXAQHYRGBB-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC(=NC2=C1C(=NN2C3CCS(=O)(=O)C3)C)C4=CC=CO4
• Molecular Formula: C21H26N4O5S
• Molecular Weight: 446.5 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-ethoxypropyl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C21H26N4O5S and its molecular weight is 446.52. The purity is usually 95%.
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Scientific Research Applications

Amplification of Antibacterial Agents

Research by Brown and Cowden (1982) explored unfused heterobicycles, including pyridinylpyrimidines with various side chains, showing their potential as amplifiers of phleomycin against Escherichia coli, which indicates their role in enhancing antibacterial properties (Brown & Cowden, 1982).

Anticancer and Anti-inflammatory Applications

A study by Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives, evaluating them as anticancer and anti-5-lipoxygenase agents, highlighting their potential therapeutic applications in cancer and inflammation (Rahmouni et al., 2016).

Antiprotozoal Agents

Ismail et al. (2004) developed novel dicationic imidazo[1,2-a]pyridines as antiprotozoal agents, demonstrating potent in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, which are responsible for sleeping sickness and malaria, respectively (Ismail et al., 2004).

Molecular Interaction Studies

Shim et al. (2002) investigated the molecular interactions of a specific CB1 cannabinoid receptor antagonist, providing insight into receptor-ligand interactions and contributing to the development of more selective receptor modulators (Shim et al., 2002).